Cas no 104076-88-2 (Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with (1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinyl)phenylmethanone (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with (1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinyl)phenylmethanone (9CI)
• CAS No: 104076-88-2
• MF: C₂₇H₃₂N₆O₁₄P₂
• MW: 726.522308349609
• CID: 207984
• PubChem ID: 196369
• Update Time: 2025-04-19

Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with (1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinyl)phenylmethanone (9CI) Chemical and Physical Properties

Names and Identifiers

• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-benzoyl-4H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• 3-benzoylpyridine-adenine dinucleotide
• Adenosine5'-(trihydrogen diphosphate), P'&reg
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl [[(2R,3S,4R,5R)-5-(3-benzoyl-4H-pyridin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] hydrogen phosphate
• 5'-ester with (1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinyl)phenylmethanone (9CI
• 5'-ester with (1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinyl)phenylmethanone (9CI)
• Bz3PdAD
• 104076-88-2
• DTXSID90146244
• Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with (1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinyl)phenylmethanone (9CI)

• Inchi： 1S/C27H32N6O14P2/c28-24-18-25(30-12-29-24)33(13-31-18)27-23(38)21(36)17(46-27)11-44-49(41,42)47-48(39,40)43-10-16-20(35)22(37)26(45-16)32-8-4-7-15(9-32)19(34)14-5-2-1-3-6-14/h1-6,8-9,12-13,16-17,20-23,26-27,35-38H,7,10-11H2,(H,39,40)(H,41,42)(H2,28,29,30)/t16-,17-,20-,21-,22-,23-,26-,27-/m1/s1
• InChI Key： PDQBXNVFMIWCME-XXQHZGKUSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CCC(C(C3C=CC=CC=3)=O)=C2)O1)O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 726.14536
• Monoisotopic Mass: 726.145173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 49
• Rotatable Bond Count: 12
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 292

Experimental Properties

• Density: 1.93
• Boiling Point: 1037.8°Cat760mmHg
• Flash Point: 581.5°C
• Refractive Index: 1.788
• PSA: 291.6
• LogP: 0.23030